Cas no 66781-24-6 (1,2-Propanediol, 3-[(3-methoxy-2-pyridinyl)oxy]-)

1,2-Propanediol, 3-[(3-methoxy-2-pyridinyl)oxy]- structure
66781-24-6 structure
Product Name:1,2-Propanediol, 3-[(3-methoxy-2-pyridinyl)oxy]-
CAS No:66781-24-6
MF:C9H13NO4
MW:199.203822851181
CID:395806
PubChem ID:13195074
Update Time:2025-04-19

1,2-Propanediol, 3-[(3-methoxy-2-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 3-[(3-methoxy-2-pyridinyl)oxy]-
    • 1,2-Propanediol,3-[(3-methoxy-2-pyridinyl)oxy]-(9CI)
    • 3-(3-methoxypyridin-2-yl)oxypropane-1,2-diol
    • 3-[(3-Methoxypyridin-2-yl)oxy]propane-1,2-diol
    • QOMNQIZYXWKCPO-UHFFFAOYSA-N
    • SCHEMBL11394954
    • DTXSID60526317
    • 66781-24-6
    • 3-(3-methoxy-2-pyridyloxy)-1,2-propanediol
    • Inchi: 1S/C9H13NO4/c1-13-8-3-2-4-10-9(8)14-6-7(12)5-11/h2-4,7,11-12H,5-6H2,1H3
    • InChI Key: QOMNQIZYXWKCPO-UHFFFAOYSA-N
    • SMILES: O(C1C(=CC=CN=1)OC)CC(CO)O

Computed Properties

  • Exact Mass: 199.08449
  • Monoisotopic Mass: 199.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 71.81
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